Cas no 19345-04-1 (5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl-)

19345-04-1 structure
Product name:5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl-
5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl-
- 2-methyl-3-phenyl-1,2-oxazolidine-5-carbonitrile
- NSC-349924
- DTXSID40319729
- 19345-04-1
- NSC349924
-
- Inchi: InChI=1S/C11H12N2O/c1-13-11(7-10(8-12)14-13)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
- InChI Key: OHYKONFYCOMUDI-UHFFFAOYSA-N
- SMILES: CN1C(C2C=CC=CC=2)CC(C#N)O1
Computed Properties
- Exact Mass: 188.09506
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 36.26
5-Isoxazolidinecarbonitrile,2-methyl-3-phenyl- Related Literature
-
Oliver D. John Food Funct., 2020,11, 6946-6960
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Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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